Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C11H10BrNO5S B8782713 Methyl 3-bromo-4-(1,1-dioxido-3-oxoisothiazolidin-5-yl)benzoate CAS No. 850318-40-0

Methyl 3-bromo-4-(1,1-dioxido-3-oxoisothiazolidin-5-yl)benzoate

Cat. No. B8782713
CAS RN: 850318-40-0
M. Wt: 348.17 g/mol
InChI Key: SNXNWXVHQBYUIX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07141596B2

Procedure details

Methyl 4-[1-(aminosulfonyl)-3-methoxy-3-oxopropyl]-3-bromobenzoate (187 mg, 0.492 mmol) in methanol (16 mL) was treated with sodium methoxide (281 μL, 4.92 mmol) at 0° C. The solution stirred at room temperature for 3 h and 30 minutes. The reaction mixture was purified by preparative LCMS to afford product as a white solid (66 mg, 38%). 1H NMR (400 MHz, CD3OD): δ 8.31 (d, J=1.8 Hz, 1H), 8.07 (dd, J=8.2, 1.8 Hz, 1H), 7.67 (d, J=8.2 Hz, 1H), 5.71 (dd, J=8.7, 6.7 Hz, 1H), 3.94 (s, 3H), 3.52 (dd, J=17.5, 8.6 Hz, 1H), 3.27 (m, 1H). LCMS found for C11H10BrNO5SNa (M+Na)30: m/z=370, 372.
Name
Methyl 4-[1-(aminosulfonyl)-3-methoxy-3-oxopropyl]-3-bromobenzoate
Quantity
187 mg
Type
reactant
Reaction Step One
Name
sodium methoxide
Quantity
281 μL
Type
reactant
Reaction Step One
Name
methanol
Quantity
16 mL
Type
solvent
Reaction Step One
Name
product
Yield
38%

Identifiers

REACTION_CXSMILES
[NH2:1][S:2]([CH:5]([C:11]1[CH:20]=[CH:19][C:14]([C:15]([O:17][CH3:18])=[O:16])=[CH:13][C:12]=1[Br:21])[CH2:6][C:7](OC)=[O:8])(=[O:4])=[O:3].C[O-].[Na+]>CO>[Br:21][C:12]1[CH:13]=[C:14]([CH:19]=[CH:20][C:11]=1[CH:5]1[S:2](=[O:4])(=[O:3])[NH:1][C:7](=[O:8])[CH2:6]1)[C:15]([O:17][CH3:18])=[O:16] |f:1.2|

Inputs

Step One
Name
Methyl 4-[1-(aminosulfonyl)-3-methoxy-3-oxopropyl]-3-bromobenzoate
Quantity
187 mg
Type
reactant
Smiles
NS(=O)(=O)C(CC(=O)OC)C1=C(C=C(C(=O)OC)C=C1)Br
Name
sodium methoxide
Quantity
281 μL
Type
reactant
Smiles
C[O-].[Na+]
Name
methanol
Quantity
16 mL
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The solution stirred at room temperature for 3 h and 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction mixture was purified by preparative LCMS

Outcomes

Product
Details
Reaction Time
 30 min
Name
product
Type
product
Smiles
BrC=1C=C(C(=O)OC)C=CC1C1CC(NS1(=O)=O)=O
Measurements
Type Value Analysis
AMOUNT: MASS 66 mg
YIELD: PERCENTYIELD 38%
YIELD: CALCULATEDPERCENTYIELD 38.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.